Cas no 2247102-61-8 (2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl chloride)

• Product Name: 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl chloride
• CAS No: 2247102-61-8
• MF: C₈H₈BrClO₄S
• MW: 315.568719863892
• CID: 6443345
• PubChem ID: 165868625
• Update Time: 2025-06-25

2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(methoxymethoxy)benzene-1-sulfonyl chloride
• EN300-6493284
• 2247102-61-8
• 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl chloride

• Inchi： 1S/C8H8BrClO4S/c1-13-5-14-6-2-3-7(9)8(4-6)15(10,11)12/h2-4H,5H2,1H3
• InChI Key： UKNDIWRXMRFELT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1S(=O)(=O)Cl)OCOC

Computed Properties

• Exact Mass: 313.90152g/mol
• Monoisotopic Mass: 313.90152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61Ų

Additional information on 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl chloride

Professional Introduction to 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl chloride (CAS No. 2247102-61-8)

2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science due to its versatile structural features and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2247102-61-8, belongs to the class of sulfonyl chlorides, which are widely recognized for their reactivity and utility in synthetic transformations. The presence of both bromine and methoxymethoxy substituents on a benzene ring introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl chloride consists of a benzene ring substituted at the 2-position with a bromine atom and at the 5-position with a methoxymethoxy group. The sulfonyl chloride functionality at the 1-position enhances its reactivity, particularly in nucleophilic substitution reactions, where it serves as a precursor for sulfonamides, sulfonates, and other derivatives. These derivatives are crucial in medicinal chemistry, often serving as key structural elements in drug candidates targeting various therapeutic areas.

In recent years, there has been growing interest in the development of novel sulfonyl chloride derivatives for their pharmacological properties. For instance, studies have demonstrated that sulfonyl chlorides can be incorporated into small-molecule inhibitors designed to interact with biological targets such as enzymes and receptors. The bromo substituent on the benzene ring further enhances the compound's utility by allowing for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

The methoxymethoxy group at the 5-position introduces a bulky ether moiety, which can influence both the electronic properties of the aromatic system and the solubility of derived compounds. This feature is particularly useful in designing molecules with improved pharmacokinetic profiles, such as enhanced bioavailability or reduced metabolic degradation. Recent research has explored the use of such substituted sulfonyl chlorides in the synthesis of kinase inhibitors, where precise control over steric hindrance and electronic distribution is critical for achieving high affinity and selectivity.

One notable application of 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl chloride is in the preparation of sulfonamides, which are a major class of pharmacologically active compounds. Sulfonamides exhibit a wide range of biological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer effects. The sulfonyl chloride functionality allows for facile introduction of an amine group via nucleophilic aromatic substitution or direct reaction with primary or secondary amines, yielding sulfonamides with tailored properties. For example, modifications at the aromatic core can fine-tune lipophilicity and metabolic stability, which are critical factors in drug design.

The compound's reactivity also makes it a valuable tool in materials science. Sulfonyl chlorides can be used to functionalize polymers or surfaces with sulfonate groups, which improve water solubility or provide sites for further chemical modification. Additionally, the bromo atom can serve as a handle for introducing additional functional groups through palladium-catalyzed reactions, enabling the construction of complex polymer architectures with specific properties.

Recent advances in synthetic methodologies have further expanded the utility of 2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl chloride. For instance, transition-metal-catalyzed cross-coupling reactions have been optimized to allow for efficient functionalization at multiple positions on the benzene ring. These techniques have enabled chemists to access previously inaccessible derivatives with high regioselectivity and yield. Moreover, computational studies have been employed to predict the reactivity and stability of various sulfonyl chloride derivatives, aiding in the rational design of new synthetic routes.

In conclusion,2-Bromo-5-(methoxymethoxy)benzene-1-sulfonyl chloride (CAS No. 2247102-61-8) represents a versatile building block with significant potential in both pharmaceutical and materials chemistry. Its unique structural features—combining a sulfonyl chloride moiety with bromine and methoxymethoxy substituents—make it an invaluable intermediate for synthesizing complex molecules with diverse applications. As research continues to uncover new synthetic strategies and biological targets,this compound is likely to remain at the forefront of chemical innovation.